5-Thiaspiro[3.5]nonan-8-amine hydrochloride

• IUPAC Name: 5-thiaspiro[3.5]nonan-8-amine;hydrochloride
• InChI: InChI=1S/C8H15NS.ClH/c9-7-2-5-10-8(6-7)3-1-4-8;/h7H,1-6,9H2;1H
• InChI Key: UUPWVMXEWBJLRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(CCS2)N.Cl
• Molecular Formula: C8H16ClNS
• Molecular Weight: 193.74 g/mol

Description

5-Thiaspiro[3.5]nonan-8-amine hydrochloride is a chemical compound with the CAS Number: 2138199-30-9. It has a molecular weight of 193.74. The IUPAC name for this compound is 5-thiaspiro [3.5]nonan-8-amine hydrochloride. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NS.ClH/c9-7-2-5-10-8 (6-7)3-1-4-8;/h7H,1-6,9H2;1H. This code provides a specific representation of the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 193.74.

Scientific Research Applications

Antimicrobial Applications

• 5-Thiaspiro[3.5]nonan-8-amine hydrochloride derivatives have been synthesized and tested for their antimicrobial activities. These derivatives exhibit significant antimicrobial properties, making them potential candidates for use in combating microbial infections (Al-Ahmadi, 1996).

Chemical Synthesis and Structural Analysis

• The compound has been used in the synthesis of bispiroheterocyclic systems. These systems have been structurally identified through conventional methods like IR and 1 H-NMR, showcasing the compound's utility in complex chemical synthesis (Al-Ahmadi & El-zohry, 1994).

• Additionally, it has played a role in the synthesis of spiroheterocyclic pyrylium salts, further demonstrating its versatility in chemical reactions and structural diversity (Al-Ahmadi & El-zohry, 1995).

Applications in Drug Discovery

• The compound has been utilized in the diversity-oriented synthesis of azaspirocycles, which are important scaffolds in drug discovery. This demonstrates its potential in the development of new pharmaceutical compounds (Wipf, Stephenson, & Walczak, 2004).

• It has been incorporated into the design of potential antimycobacterial agents, highlighting its application in addressing specific infectious diseases (Srivastava et al., 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include recommendations such as avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling.